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Compound of Interest

Compound Name: Bis(tripropyltin) oxide

CAS No.: 1067-29-4

Cat. No.: B089863

Get Quote

Abstract
This document provides a comprehensive guide to the safe handling, use, storage, and

disposal of Bis(tripropyltin) oxide (BTO), a highly toxic organotin compound. The protocols

outlined herein are designed for researchers, scientists, and drug development professionals to

mitigate the significant risks associated with this chemical. Adherence to these procedures is

mandatory to ensure personnel safety and environmental protection. The causality behind each

procedural step is explained to foster a deep understanding of the necessary precautions.

Hazard Identification and Risk Assessment
Bis(tripropyltin) oxide, like many tri-substituted organotin compounds, presents a significant

toxicological threat. The toxicity of organotins generally follows the order: R3SnX > R2SnX2 >

RSnX3, placing triorganotins like BTO in the most hazardous category.[1] A thorough

understanding of its hazard profile is the cornerstone of a robust safety protocol.

1.1. GHS Classification and Health Effects
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BTO is classified as acutely toxic through oral, dermal, and inhalation routes.[2] Exposure can

lead to a range of adverse health effects, from severe skin irritation to neurological damage.[1]

Acute Toxicity: Toxic if swallowed, in contact with skin, or if inhaled.[2] Symptoms of

exposure can include headache, dizziness, skin burns, abdominal pain, and respiratory

irritation.[3]

Organ System Damage: Evidence suggests that repeated or prolonged exposure causes

damage to organs, including the central nervous system (CNS), immune system, liver, and

kidneys.[4]

Skin and Eye Damage: Causes serious skin and eye irritation.[5][6] Direct contact can lead

to chemical burns.

Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[2][6] Extreme care

must be taken to prevent its release into the environment.

1.2. Physicochemical Properties and Associated Risks

Understanding the physical properties of BTO is critical for anticipating its behavior in a

laboratory setting.

Property Value Source

Molecular Formula C18H42OSn2 [2][7]

Molecular Weight 511.9 g/mol [2]

Appearance Clear pale yellow liquid [8]

Boiling Point 195-198 °C @ 21 Torr [7]

Toxicity (Oral, Rat LD50) 38 mg/kg [7]

1.3. Occupational Exposure Limits

Regulatory bodies have established strict exposure limits for organotin compounds to protect

workers.
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Agency Limit Type Value (as Sn) Notes

OSHA PEL (TWA) 0.1 mg/m³
Applies to all organic

tin compounds.[3][9]

NIOSH REL (TWA) 0.1 mg/m³

Skin designation;

applies to all organic

tin compounds except

Cyhexatin.[1][9]

ACGIH TLV (TWA) 0.1 mg/m³ -

ACGIH STEL 0.2 mg/m³ -

(PEL: Permissible Exposure Limit; REL: Recommended Exposure Limit; TLV: Threshold Limit

Value; TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit)

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to protection, starting with engineering controls and supplemented by

rigorous PPE protocols, is essential. The primary goal is to prevent any contact with the

substance.

2.1. Mandatory Engineering Controls

Chemical Fume Hood: All manipulations of BTO, including weighing, transferring, and

preparing solutions, must be conducted in a certified chemical fume hood.[1][10] This is a

non-negotiable control measure to prevent inhalation of toxic vapors. The sash should be

kept as low as possible during work.[1][11]

Designated Area: A specific area within the lab should be demarcated for all work with BTO

and other highly toxic organotins.[1] This prevents cross-contamination of other workspaces.

Ventilation: Ensure good ventilation of the work station.[5] Emergency eyewash stations and

safety showers must be immediately accessible in the vicinity of any potential exposure.[4][5]

2.2. Personal Protective Equipment (PPE) Protocol
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A comprehensive PPE strategy is required to prevent dermal, ocular, and respiratory exposure.

[1]

Gloves: Chemically resistant gloves are mandatory. Double-gloving with neoprene or butyl

rubber gloves is strongly recommended. Inspect gloves for any signs of degradation or

punctures before each use.[1]

Eye and Face Protection: Chemical safety goggles and an 8-inch minimum face shield must

be worn at all times when handling BTO.[1][10]

Body Protection: A flame-retardant or cotton lab coat must be worn.[1][11] For larger

quantities or tasks with a higher risk of splashing, impervious clothing such as an apron or

suit is required.[10]

Respiratory Protection: For routine handling within a fume hood, respiratory protection is not

typically required. However, in situations with a potential for aerosol generation or during a

spill cleanup, a NIOSH-approved respirator with an organic vapor cartridge and a particulate

filter (N100, R100, or P100) must be used.[3]
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PPE Protocol for BTO Handling

Assess Task

Work in Certified
Fume Hood?

Potential for Aerosol
or Spill?

Yes

Do NOT Proceed.
Consult EHS.

No

Standard PPE:
- Double Gloves (Neoprene/Butyl)
- Safety Goggles & Face Shield

- Lab Coat

No

Add NIOSH Respirator
(Organic Vapor Cartridge + P100 Filter)

Yes

Proceed with Task

Click to download full resolution via product page

Caption: PPE selection workflow for handling Bis(tripropyltin) oxide.

Standard Operating Protocols
Strict adherence to established procedures is critical for minimizing risk. Never work with

organotin reagents alone.[11]

3.1. Protocol for Preparing a Stock Solution

This protocol outlines the steps for safely diluting BTO.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 13 Tech Support

https://www.benchchem.com/product/b089863/docs?utm_src=pdf-body-img#application-notes-protocols-safe-handling-of-bis-tripropyltin-oxide
https://www.benchchem.com/product/b089863/docs?utm_src=pdf-body#application-notes-protocols-safe-handling-of-bis-tripropyltin-oxide
https://delvallelab.weebly.com/uploads/4/9/4/7/49471639/sop-organotin.doc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089863?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation:

Don all required PPE as per the workflow in Section 2.2.

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Designate the work area within the hood and cover it with absorbent, plastic-backed

paper.

Assemble all necessary glassware and equipment (e.g., volumetric flasks, syringes,

solvent). Ensure all glassware is dry.[11]

Weighing and Transfer:

Tare a clean, dry container on an analytical balance inside the fume hood.

Using a clean syringe or pipette, carefully transfer the required amount of BTO into the

tared container.

Record the mass and securely cap the container.

Cap the primary BTO container immediately.

Dilution:

Slowly add the appropriate solvent to the container with the weighed BTO.

Once dissolved, carefully transfer the solution to a volumetric flask.

Rinse the original container with a small amount of solvent and add the rinsing to the

volumetric flask to ensure a complete transfer.

Bring the solution to the final volume with the solvent, cap, and mix thoroughly by

inversion.

Cleanup:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 13 Tech Support

https://delvallelab.weebly.com/uploads/4/9/4/7/49471639/sop-organotin.doc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089863?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decontaminate all non-disposable equipment that came into contact with BTO by rinsing

with a suitable solvent (e.g., toluene or hexanes) into a designated hazardous waste

container.[11]

Wipe down the work surface in the fume hood with an appropriate solvent and then soap

and water.

Dispose of all contaminated disposable materials (absorbent paper, pipette tips, etc.) in a

sealed, labeled hazardous waste container.

3.2. Storage and Disposal

Storage: Store BTO in a cool, dry, well-ventilated, and locked area.[4][12] Keep containers

tightly closed.[4][5] It must be stored separately from oxidizing agents and acids.[12]

Disposal: All BTO waste, including contaminated materials, is considered hazardous waste.

It must be disposed of in accordance with all local, state, and federal regulations.[12] Do not

let the product enter drains.[12] Contact your institution's Environmental Health and Safety

(EHS) department for specific disposal procedures.

Emergency Procedures
Immediate and correct response to an exposure or spill is critical.

4.1. Personnel Exposure

Skin Contact: Immediately remove all contaminated clothing.[10] Wash the affected skin area

with copious amounts of soap and water for at least 15 minutes.[8][10] Seek immediate

medical attention.[5][12]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[5] Remove contact lenses if present and

easy to do.[4] Seek immediate medical attention.[5]

Inhalation: Move the victim to fresh air immediately.[4][5] If breathing is difficult or has

stopped, provide artificial respiration. Seek immediate medical attention.[5]
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Ingestion: Do NOT induce vomiting.[4] Rinse mouth with water.[12] Never give anything by

mouth to an unconscious person.[12] Seek immediate medical attention.[4][5]

4.2. Spill Response Protocol

This protocol is for minor spills (<100 mL) that can be handled by trained laboratory personnel.

For major spills, evacuate the area and contact your institution's emergency response team

immediately.[13]
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Minor BTO Spill Response (<100mL)

Spill Occurs

Alert personnel.
Evacuate immediate area.

Don appropriate PPE,
including respirator.

Contain the spill with
absorbent material

(work from outside in).

Cover spill with inert
absorbent (e.g., vermiculite).

Collect absorbed material
into a labeled hazardous

waste container.

Decontaminate spill area
with solvent, then
soap and water.

Package all contaminated
materials for hazardous

waste disposal.

Report incident
to EHS.

Click to download full resolution via product page

Caption: Step-by-step workflow for a minor Bis(tripropyltin) oxide spill.
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Evacuate and Secure: Immediately alert others in the area.[14] Isolate the spill area and

restrict access.[14]

Don PPE: Before attempting cleanup, don the appropriate PPE, including double gloves,

safety goggles, a face shield, a lab coat, and a NIOSH-approved respirator.[14]

Containment: Prevent the spill from spreading by encircling it with an inert absorbent

material like vermiculite, sand, or commercial sorbent pads.[14][15]

Absorption: Cover the spill with absorbent material, working from the outside in to minimize

vapor generation.[15][16]

Collection: Carefully scoop the contaminated absorbent material into a designated, sealable

hazardous waste container.[8][16]

Decontamination: Wipe the spill area first with a solvent like acetone or toluene, followed by

a thorough wash with soap and water.[8] All cleaning materials must be placed in the

hazardous waste container.

Disposal: Seal and label the container as "Hazardous Waste: Bis(tripropyltin) oxide Spill

Debris".[16] Contact EHS for pickup.

Reporting: Report the incident to your supervisor and the institutional EHS office, regardless

of the size of the spill.[16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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10. stacks.cdc.gov [stacks.cdc.gov]

11. delvallelab.weebly.com [delvallelab.weebly.com]

12. ftp.soest.hawaii.edu [ftp.soest.hawaii.edu]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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